Cas no 2166822-50-8 (4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2166822-50-8
• MF: C₁₁H₁₁BrClNO₂
• MW: 304.567541360855
• CID: 6448046
• PubChem ID: 165528240
• Update Time: 2025-05-23

4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid
• 2166822-50-8
• EN300-1457447

• Inchi： 1S/C11H11BrClNO2/c12-10-3-6(13)1-2-7(10)8-4-14-5-9(8)11(15)16/h1-3,8-9,14H,4-5H2,(H,15,16)
• InChI Key： VKKHICQWDALSGR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CNCC1C(=O)O)Cl

Computed Properties

• Exact Mass: 302.96617g/mol
• Monoisotopic Mass: 302.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid

4-(2-Bromo-4-Chlorophenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid, with the CAS number 2166822-50-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a pyrrolidine ring substituted with a bromo and chloro group on the phenyl ring, along with a carboxylic acid group at the 3-position. These structural elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of 4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid in medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The bromine and chlorine substituents on the phenyl ring enhance the molecule's electronic properties, making it a promising candidate for various biological assays. Additionally, the carboxylic acid group provides versatility in terms of functionalization, enabling further chemical modifications to optimize its pharmacokinetic properties.

The synthesis of 4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid involves a multi-step process that combines principles of organic synthesis, such as nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are crucial for scaling up production, especially for preclinical studies.

In terms of biological activity, this compound has shown promise in several assays. For instance, studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that it may exhibit selective activity against certain cancer cell lines, highlighting its potential in oncology research. These findings underscore the need for further investigation into its mechanism of action and toxicity profile.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of 4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid. Molecular docking studies have revealed favorable interactions with target proteins, providing insights into its binding affinity and selectivity. Such computational approaches are invaluable for guiding experimental designs and optimizing lead compounds.

In conclusion, 4-(2-bromo-4-chlorophenyl)pyrrolidine-3-carboxylic acid represents a valuable molecule with significant potential in drug discovery. Its unique structure, coupled with recent advancements in synthetic and computational methodologies, positions it as a promising candidate for further exploration. As research continues to uncover its full spectrum of biological activities, this compound may pave the way for innovative therapeutic interventions.